Use of high-performance liquid chromatographic–chemometric techniques to differentiate apple juices clarified by microfiltration and ultrafiltration

Analyst Pub Date: DOI: 10.1039/A704081D

Abstract

HPLC of amino acids and riboflavin in apple juices clarified by means of cross-flow membrane technology was used to characterise the juices. The chromatographic information was subjected to pattern recognition methods such as principal component analysis, K-nearest neighbour (KNN), linear discriminant analysis, Bayes analysis, soft independent modelling of class analogy and partial least squares.

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